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Compound of Interest

Compound Name: 5-(4-Methoxyphenyl)pyridin-3-ol

Cat. No.: B3226828

5-(4-Methoxyphenyl)pyridin-3-ol: A Technical
Overview

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical summary of the chemical compound 5-(4-
Methoxyphenyl)pyridin-3-ol. It should be noted that this compound is not extensively
documented in major chemical databases, and as such, a specific CAS number could not be
retrieved. The information presented herein is based on its chemical structure and data from
analogous compounds.

Core Compound Identifiers

Due to the limited public data available for this specific molecule, the following table
summarizes its predicted identifiers based on its chemical structure.
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Identifier Type Value

IUPAC Name 5-(4-methoxyphenyl)pyridin-3-ol

Molecular Formula C12H11:NO2

Molecular Weight 201.22 g/mol

Canonical SMILES COC1=CC=C(C=C1)C2=CN=C(C=C2)0O

InChl Key Predicted: A unique key would be generated
upon database entry.

CAS Number Not found in available databases.

Structural Representation

The fundamental structure of 5-(4-Methoxyphenyl)pyridin-3-ol comprises a pyridine ring
substituted with a hydroxyl group at the 3-position and a 4-methoxyphenyl group at the 5-
position.

Molecular structure of 5-(4-Methoxyphenyl)pyridin-3-ol.

Experimental Protocols

A thorough search of scientific literature and chemical databases did not yield specific
experimental protocols for the synthesis or biological evaluation of 5-(4-
Methoxyphenyl)pyridin-3-ol.

For researchers interested in synthesizing this compound, a potential synthetic route could
involve a Suzuki or Stille coupling reaction. A generalized workflow for a Suzuki coupling
approach is outlined below.
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Hypothetical Suzuki Coupling Workflow

Starting Materials:
5-bromopyridin-3-ol
(4-methoxyphenyl)boronic acid

Palladium Catalyst (e.g., Pd(PPhs)a4)
and a Base (e.g., NazCOs)

Suzuki Coupling Reaction
in a suitable solvent (e.g., Toluene/Ethanol/Water)

G\queous Workup and ExtractiorD

Gurification by Column Chromatographa

5-(4-Methoxyphenyl)pyridin-3-ol

Structural Characterization
(NMR, Mass Spectrometry, etc.)

Click to download full resolution via product page
Hypothetical Suzuki Coupling Workflow.

Potential Sighaling Pathways and Biological Activity

Given the absence of published biological data for 5-(4-Methoxyphenyl)pyridin-3-ol, no
specific signaling pathways can be definitively associated with it. However, the core structure,
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which combines a substituted pyridine and a methoxyphenyl group, is present in numerous
biologically active molecules. These related compounds have been investigated for a variety of
therapeutic applications, suggesting potential areas of research for the title compound.

The logical relationship of the core chemical moieties is depicted in the following diagram.

Structural Moieties and Potential Research Areas

5-(4-Methoxyphenyl)pyridin-3-ol

Pyridinol Core G/Iethoxyphenyl Groua

GPCR Modulation Enzyme Inhibition

Kinase Inhibition

Click to download full resolution via product page

Structural Moieties and Potential Research Areas.

Further research, including de novo synthesis and biological screening, is required to elucidate
the physicochemical properties, pharmacological profile, and potential therapeutic applications
of 5-(4-Methoxyphenyl)pyridin-3-ol.

 To cite this document: BenchChem. ["5-(4-Methoxyphenyl)pyridin-3-ol* CAS number and
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3226828#5-4-methoxyphenyl-pyridin-3-ol-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b3226828?utm_src=pdf-body-img
https://www.benchchem.com/product/b3226828?utm_src=pdf-body
https://www.benchchem.com/product/b3226828#5-4-methoxyphenyl-pyridin-3-ol-cas-number-and-identifiers
https://www.benchchem.com/product/b3226828#5-4-methoxyphenyl-pyridin-3-ol-cas-number-and-identifiers
https://www.benchchem.com/product/b3226828#5-4-methoxyphenyl-pyridin-3-ol-cas-number-and-identifiers
https://www.benchchem.com/product/b3226828#5-4-methoxyphenyl-pyridin-3-ol-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3226828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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